Cas no 2349395-78-2 (O1-tert-butyl O3-methyl (3R,6R)-6-methylpiperazine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-methyl (3R,6R)-6-methylpiperazine-1,3-dicarboxylate
• CAS No: 2349395-78-2
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• MDL: MFCD32644572
• CID: 4756626
• PubChem ID: 138720917
• Update Time: 2026-02-26

O1-tert-butyl O3-methyl (3R,6R)-6-methylpiperazine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,6R)-1-tert-Butyl 3-methyl 6-methylpiperazine-1,3-dicarboxylate
• O1-tert-butyl O3-methyl (3R,6R)-6-methylpiperazine-1,3-dicarboxylate
• AKOS037649000
• MFCD32644572
• CS-0099059
• 1-(tert-butyl) 3-methyl (3R,6R)-6-methylpiperazine-1,3-dicarboxylate
• DB-160696
• (3R,6R)-1-tert-Butyl3-methyl6-methylpiperazine-1,3-dicarboxylate
• 2349395-78-2
• Methyl (3R,6R)-1-boc-6-methylpiperazine-3-carboxylate
• 1-O-tert-butyl 3-O-methyl (3R,6R)-6-methylpiperazine-1,3-dicarboxylate
• SCHEMBL21099206
• 1-tert-butyl 3-methyl (3R,6R)-6-methylpiperazine-1,3-dicarboxylate
• D75989
• BS-16214

• MDL： MFCD32644572
• Inchi： 1S/C12H22N2O4/c1-8-6-13-9(10(15)17-5)7-14(8)11(16)18-12(2,3)4/h8-9,13H,6-7H2,1-5H3/t8-,9-/m1/s1
• InChI Key： XIHYZZRVLQMHEO-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H](C(=O)OC)NC[C@H]1C)=O

Computed Properties

• Exact Mass: 258.157957g/mol
• Monoisotopic Mass: 258.157957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9
• Molecular Weight: 258.31g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on O1-tert-butyl O3-methyl (3R,6R)-6-methylpiperazine-1,3-dicarboxylate

Recent Advances in the Synthesis and Applications of O1-tert-butyl O3-methyl (3R,6R)-6-methylpiperazine-1,3-dicarboxylate (CAS: 2349395-78-2)

The compound O1-tert-butyl O3-methyl (3R,6R)-6-methylpiperazine-1,3-dicarboxylate (CAS: 2349395-78-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings regarding its synthetic methodologies, structural modifications, and potential therapeutic applications, providing a comprehensive overview for researchers in the field.

Recent studies have highlighted the importance of this chiral piperazine derivative in the development of novel pharmaceuticals, particularly in the context of protease inhibitors and kinase modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of selective PI3Kδ inhibitors, which show promise in treating inflammatory diseases and certain cancers. The stereochemical integrity of the (3R,6R) configuration was found to be critical for maintaining high binding affinity to target proteins.

Significant progress has been made in optimizing the synthetic route for this compound. A team from MIT reported a highly enantioselective synthesis method using asymmetric hydrogenation, achieving >99% ee with improved yield (82%) compared to previous methods (Organic Letters, 2023). This advancement addresses previous challenges in large-scale production while maintaining the compound's chiral purity, which is essential for its biological activity.

Structural-activity relationship (SAR) studies involving derivatives of 2349395-78-2 have revealed interesting pharmacological properties. Researchers at Pfizer have incorporated this scaffold into novel TRPV1 antagonists, demonstrating improved metabolic stability and blood-brain barrier penetration (Bioorganic & Medicinal Chemistry, 2023). The tert-butyl and methyl ester protecting groups were found to be crucial for both synthetic manipulation and subsequent biological evaluation.

Emerging applications in radiopharmaceuticals have also been reported. A recent patent (WO2023187654) describes the use of 2349395-78-2 derivatives as chelating agents for PET imaging probes targeting neurodegenerative diseases. The compound's ability to form stable complexes with various metal isotopes while maintaining low toxicity makes it particularly valuable in this growing field.

Despite these advances, challenges remain in fully exploiting the potential of this compound. Current research efforts are focused on developing more efficient deprotection strategies for the tert-butyl and methyl ester groups, as well as exploring its application in mRNA delivery systems. The compound's unique combination of structural rigidity and functional group diversity continues to make it a valuable asset in medicinal chemistry research.